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Compound of Interest

Compound Name: Antioxidant 25

Cat. No.: B033811

The term "Antioxidant 25" does not refer to a single, distinct chemical entity. Instead, it is a
designation used for various antioxidant formulations and specific chemical compounds, each
with its own toxicological profile. This guide provides an in-depth analysis of the publicly
available toxicological data for the different substances identified as "Antioxidant 25," intended
for researchers, scientists, and drug development professionals. Due to the limited availability
of quantitative data and detailed experimental protocols in the public domain, a comprehensive,
unified toxicological profile cannot be generated. This document summarizes the existing
information on each identified substance.

Identified "Antioxidant 25" Products and
Substances

Several distinct products and chemical compounds have been identified under the
"Antioxidant 25" moniker. The toxicological information for each varies significantly.

Eastman Tenox™ 25 Food-Grade Antioxidant

This product is a blend of antioxidants used in the food industry.
Toxicological Summary:
The Safety Data Sheet (SDS) for Eastman Tenox™ 25 indicates the following hazards[1]:

o Skin Corrosion/Irritation: Causes skin irritation[1].
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» Serious Eye Damage/Irritation: Causes serious eye irritation[1].
e Respiratory/Skin Sensitization: May cause an allergic skin reaction[1].

e Hazardous to the Aquatic Environment (Chronic): Toxic to aquatic life with long-lasting
effects[1].

The SDS does not provide specific quantitative data such as LD50 (median lethal dose),
NOAEL (No-Observed-Adverse-Effect Level), or LOAEL (Lowest-Observed-Adverse-Effect
Level). The primary components of this mixture include butylated hydroxytoluene (BHT), 2-tert-
butylhydroquinone, and citric acid. The overall toxicity is a composite of its ingredients.

Antioxidant GS (CAS: 123968-25-2)

This refers to the chemical substance 2,4-di-tert-pentyl-6-(1-(3,5-di-tert-pentyl-2-
hydroxyphenyl)ethyl)phenyl acrylate.

Toxicological Summary:

Publicly available safety data sheets for this compound consistently report a lack of
comprehensive toxicological data[2][3].

Acute Toxicity: No data available[2].

o Skin Corrosion/Irritation: No data available[2].

o Serious Eye Damage/Irritation: No data available[2].

o Respiratory or Skin Sensitization: No data available[?2].
e Germ Cell Mutagenicity: No data available[2].

« Carcinogenicity: No data available[2].

o Reproductive Toxicity: No data available[2].

e Hazardous to the Aquatic Environment (Chronic): May cause long-lasting harmful effects to
aguatic life[4].
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The absence of detailed studies for this specific chemical makes a thorough toxicological
assessment impossible at this time.

LOTNOX 259 (Antioxidant 259) (CAS: 35074-77-2)

This antioxidant is chemically defined as Hexamethylene bis(3-(3,5-di-tert.-butyl-4-
hydroxyphenyl)propionate).

Toxicological Summary:

The toxicological information for this substance is somewhat contradictory across different
sources.

» One Safety Data Sheet for a mixture containing this chemical as a "Phenol derivative" states
that the product is "Not classified for acute toxicity based on available data"[5].

» However, an SDS for the pure substance indicates the following hazards[6]:

o

Acute Toxicity (Oral): Harmful if swallowed[6].

[¢]

Skin Corrosion/Irritation: Causes skin irritation[6].

[¢]

Serious Eye Damage/Irritation: Causes serious eye irritation[6].

[e]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[6].

e The European Chemicals Agency (ECHA) C&L Inventory shows that out of 405 notifiers, 298
reported that the substance does not meet GHS hazard criteria. However, other notifications
include warnings that it may cause drowsiness or dizziness and may cause long-lasting
harmful effects to aquatic life[7].

Quantitative toxicological data from specific studies are not available in the reviewed
documents.

Antioxidant 1425 (CAS: 65140-91-2)

This substance is Calcium bismonoethyl(3,5-di-tert-butyl-4-hydroxylbenzyl)phosphonate].
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Toxicological Summary:

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation (Category

3)[8][C].
e Skin and Mucous Membrane Irritation: Prolonged exposure can result in irritation[10].
o Germ Cell Mutagenicity: No data available[10].
o Carcinogenicity: No data available[10].

e Aquatic Toxicity: A screening assessment by Environment Canada suggested a low potential
for harm to aquatic organisms[11]. Based on data from an analogue, the potential for human
health hazard is also considered low[11].

Data Presentation

Due to the lack of specific quantitative toxicological data (e.g., LD50, NOAEL, LOAEL) in the
publicly available literature for the substances marketed as "Antioxidant 25," a summary table
of such data cannot be provided. The available information is qualitative and derived from
Safety Data Sheets.

Experimental Protocols

Detailed experimental protocols for the key toxicological experiments cited are not available in
the public domain. The information is generally presented in summary form within Safety Data
Sheets without reference to specific study designs (e.g., OECD guidelines followed, animal
models used, dosage regimens).

Visualization
General Toxicological Evaluation Workflow

The following diagram illustrates a general workflow for the toxicological evaluation of a
chemical substance. This is a standardized process and not specific to any "Antioxidant 25"
due to the lack of detailed study information.
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General Toxicological Evaluation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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